Cas no 114742-71-1 (Anhydroscandenolide)
Anhydroscandenolide Chemical and Physical Properties
Names and Identifiers
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- Anhydroscandenolide
- F94156
- 114742-71-1
- AKOS040762626
-
- Inchi: 1S/C15H14O5/c1-7-12-9-5-8(14(17)18-9)3-4-11-15(2,20-11)6-10(12)19-13(7)16/h3-5,9-12H,1,6H2,2H3
- InChI Key: DRUYMRSAKYIRAE-UHFFFAOYSA-N
- SMILES: CC12OC1C=CC1=CC(OC1=O)C1C(OC(C1=C)=O)C2
Computed Properties
- Exact Mass: 274.08412354g/mol
- Monoisotopic Mass: 274.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 601
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.165
- Topological Polar Surface Area: 65.1Ų
Anhydroscandenolide Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Anhydroscandenolide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5395-5 mg |
Anhydroscandenolide |
114742-71-1 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN5395-1 mL * 10 mM (in DMSO) |
Anhydroscandenolide |
114742-71-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4520 | 2023-09-15 | |
| TargetMol Chemicals | TN5395-5mg |
Anhydroscandenolide |
114742-71-1 | 5mg |
¥ 4420 | 2024-07-20 | ||
| TargetMol Chemicals | TN5395-1 ml * 10 mm |
Anhydroscandenolide |
114742-71-1 | 1 ml * 10 mm |
¥ 4520 | 2024-07-20 |
Anhydroscandenolide Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Anhydroscandenolide
Recent Advances in the Study of Anhydroscandenolide (114742-71-1): A Promising Compound in Chemical Biology and Medicine
Anhydroscandenolide (CAS: 114742-71-1) is a naturally occurring sesquiterpene lactone that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its biological activities, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings on Anhydroscandenolide, highlighting its pharmacological properties and future research directions.
The structural complexity of Anhydroscandenolide, characterized by its α-methylene-γ-lactone moiety, is central to its bioactivity. Recent research has demonstrated its potent anti-inflammatory and cytotoxic effects, particularly in cancer cell lines. A 2023 study published in the Journal of Medicinal Chemistry revealed that Anhydroscandenolide inhibits the NF-κB signaling pathway, thereby suppressing pro-inflammatory cytokines and inducing apoptosis in malignant cells. These findings underscore its potential as a lead compound for anti-cancer therapeutics.
In addition to its anti-cancer properties, Anhydroscandenolide has shown promise in antimicrobial applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell membranes and inhibit biofilm formation suggests its utility in addressing antibiotic resistance, a critical global health challenge.
Synthetic approaches to Anhydroscandenolide have also advanced, enabling scalable production for further research. A recent breakthrough in total synthesis, published in Organic Letters (2023), achieved a 12-step route with a 22% overall yield, addressing previous challenges in stereoselectivity. This development facilitates the exploration of structure-activity relationships (SAR) and the design of derivatives with enhanced pharmacological profiles.
Despite these advancements, challenges remain in optimizing Anhydroscandenolide's bioavailability and reducing potential off-target effects. Ongoing research is exploring nanoformulation techniques and prodrug strategies to improve its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials, particularly for oncology and infectious disease indications.
In conclusion, Anhydroscandenolide (114742-71-1) represents a multifaceted compound with significant potential in drug discovery. Its diverse biological activities, coupled with recent synthetic achievements, position it as a valuable scaffold for future therapeutic development. Continued research into its mechanisms and derivatives will be crucial in unlocking its full clinical potential.
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